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Compound of Interest

1H-Pyrazolo[3,4-b]pyridine-3-
Compound Name:
carbaldehyde

Cat. No.: B1532341

An In-Depth Technical Guide to the Safe Handling of 1H-Pyrazolo[3,4-b]pyridine-3-
carbaldehyde

Introduction

1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde is a heterocyclic building block of significant
interest within the fields of medicinal chemistry and materials science. Its fused pyrazole and
pyridine ring system forms a stable, aromatic core, while the aldehyde functional group at the
3-position serves as a versatile synthetic handle for molecular elaboration.[1] This compound is
a key intermediate in the development of novel bioactive molecules, including kinase inhibitors
and other targeted therapeutics for oncology, inflammation, and central nervous system
disorders.[2][3][4]

The utility of this reagent in research and development necessitates a thorough understanding
of its properties to ensure safe and effective handling. This guide provides a comprehensive
overview for researchers, scientists, and drug development professionals, detailing the critical
aspects of hazard identification, risk mitigation, proper handling protocols, and emergency
procedures. Our objective is to pair procedural steps with scientific rationale, fostering a culture
of safety and enabling the confident use of this valuable synthetic intermediate.

Compound Identification and Physicochemical
Properties
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A precise understanding of a compound's identity and physical properties is the foundation of

laboratory safety and experimental reproducibility. The key identifiers and characteristics of 1H-

Pyrazolo[3,4-b]pyridine-3-carbaldehyde are summarized below.

Property Data Reference(s)
1H-Pyrazolo[3,4-b]pyridine-3-

IUPAC Name [5](6]
carbaldehyde
1H-Pyrazolo[3,4-b]pyridine-3-

Synonyms [1]
carboxaldehyde

CAS Number 1010073-87-6 [1][5][6]

Molecular Formula C7HsNsO [1112][5][6]

Molecular Weight 147.14 g/mol [51[6]

Appearance Yellow solid powder

Purity Typically 297% [51[6]

Tautomerism

The 1H-tautomer is
significantly more stable than

the 2H-isomer.

[7]

Hazard Identification and Risk Assessment

1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde is classified as harmful and an irritant. The

hazards stem from the intrinsic properties of its nitrogen-containing heterocyclic core and the

reactive aldehyde group. A summary of its GHS classification provides a clear directive for

handling.
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GHS Classification Code & Statement Reference(s)
Pictogram GHSO07 (Exclamation Mark) [5]
Signal Word Warning [5]

H302: Harmful if swallowed
H315: Causes skin irritation

Hazard Statements H319: Causes serious eye [5]
irritation H335: May cause

respiratory irritation

P261, P280, P301+P312,
Precautionary Statements P302+P352, [5]
P305+P351+P338

Expert Analysis of Hazards

The assigned hazard statements are directly linked to the molecule's structure. The pyridine-
like nitrogen atoms can interact with biological macromolecules, leading to irritation. Fine
powders, as this compound is supplied, pose a significant inhalation risk (H335), capable of
irritating the respiratory tract. The aldehyde group can react with proteins, contributing to skin
(H315) and eye (H319) irritation. Finally, its classification as harmful if swallowed (H302) is
common for many biologically active heterocyclic compounds.

A systematic risk assessment should be performed before any experiment. This involves
evaluating the quantity of material being used, the nature of the operation (e.g., weighing vs.
reaction in a closed system), and the potential for exposure.

Risk Assessment Workflow

Consider... Leads to... Requires... Finalize..
Identify Hazards Evaluate Procedure Assess Exposure Potential au Implement Controls Review & Document
(H302, H315, H319, H335) (Scale, Duration, Operation) (Inhalation, Dermal, Ingestion) (See Hierarchy of Controls) (Update SOPs)
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Figure 1: A workflow for conducting a procedure-specific risk assessment.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to a strict handling protocol is paramount. The primary goal is to minimize exposure
through all potential routes by applying the Hierarchy of Controls.

Hierarchy of Controls for Safe Handling

Elimination / Substitution
(Not feasible; compound is required)

Engineering Controls
» Chemical Fume Hood
« Ventilated Balance Enclosure

Administrative Controls
« Standard Operating Procedures (SOPS)
* Restricted Access Areas
» Mandatory Training

Personal Protective Equipment (PPE)

« Safety Goggles
« Nitrile Gloves
» Lab Coat

Least Effective

Click to download full resolution via product page
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Figure 2: The Hierarchy of Controls applied to handling the compound.

Protocol: Weighing and Transferring Solid 1H-
Pyrazolo[3,4-b]pyridine-3-carbaldehyde

This protocol is designed to be self-validating; adherence to each step inherently minimizes the
risks identified in Section 2.

o Preparation (Administrative Control):

o Ensure you have read and understood this guide and the supplier's Safety Data Sheet
(SDS).

o Verify that the work area is clean and unobstructed.

o Confirm that an appropriate chemical spill kit and emergency eyewash/shower station are
accessible.[8]

» Engineering Controls:

o All handling of the solid compound must be performed inside a certified chemical fume
hood or a ventilated balance enclosure.

o Causality: This is the most critical step for preventing respiratory exposure (H335) to the
fine powder. The negative pressure environment contains any airborne particles away
from the user's breathing zone.[9]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles for full protection against dust and
splashes. Standard safety glasses are not sufficient.

o Hand Protection: Wear nitrile gloves. Inspect gloves for any defects before use.

» Causality: Nitrile provides adequate protection against incidental dermal contact. If
significant contamination occurs, remove gloves immediately using the proper
technique, wash hands, and don fresh gloves.[10]
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o Body Protection: A buttoned laboratory coat must be worn to protect against skin contact.

e Procedure (Weighing and Transfer):

[e]

Place a tared weigh boat on an analytical balance inside the ventilated enclosure.
o Use an anti-static brush or device on the container and weigh boat if static is an issue.

o Carefully transfer the desired amount of the yellow powder from the stock bottle to the
weigh boat using a clean spatula. Avoid creating dust clouds by moving slowly and
deliberately.

o Securely close the stock bottle immediately after dispensing.

o To transfer the weighed solid into a reaction vessel, gently tap the powder from the weigh
boat. If dissolving, add the solvent to the vessel first, create a vortex with gentle stirring,
and then slowly add the solid to the vortex to facilitate dissolution and prevent clumping or
splashing.

e Post-Handling:

o Wipe down the spatula and work surface with a damp cloth (e.g., with 70% ethanol) to
decontaminate.

o Dispose of the weigh boat and any contaminated wipes in the designated solid hazardous
waste container.

o Wash hands thoroughly with soap and water after removing gloves.[5]

Storage and Stability

Proper storage is essential for maintaining the compound's purity and ensuring laboratory
safety.

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated
place.[8][11] A standard laboratory chemical cabinet is appropriate. Some suppliers
recommend room temperature storage.[2]
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o Rationale: A tightly sealed container prevents the hygroscopic uptake of atmospheric
moisture and protects the aldehyde functionality from slow air oxidation, which could
compromise its reactivity and purity over time.

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.

« Ignition Sources: Although the solid itself is not highly flammable, it should be stored away
from heat and ignition sources as a general best practice.[12]

Emergency Procedures

Accidents can happen despite careful planning. Rapid and correct response is critical.

First Aid Measures
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Exposure Route First Aid Response Reference(s)

Move the person to fresh air. If
) breathing is difficult, provide
Inhalation _ _ [51[8][11]
oxygen. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash
_ the affected area with soap
Skin Contact [5][10]
and plenty of water for at least
15 minutes. Seek medical

advice if irritation persists.

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses if
present and easy to do.
Eye Contact ) o [5][10]
Continue rinsing for at least 15
minutes. Seek immediate
medical attention from an

ophthalmologist.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion glve anyiing by [51011]
unconscious person. Call a
POISON CENTER or doctor

immediately.

Spill Response Protocol

For a small spill (<1 gram) within a fume hood:

o Alert & Restrict: Alert others in the immediate area. Keep the fume hood sash at a safe
working height.

e PPE: Ensure you are wearing the appropriate PPE as described in Section 3.
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o Contain & Absorb: Cover the spill with a non-combustible absorbent material such as
vermiculite, sand, or a chemical spill pillow.[9][13] Do not use paper towels, as this can
create dust.

o Collect: Carefully sweep the absorbed material into a dustpan and place it into a clearly
labeled, sealable container for hazardous waste.

o Decontaminate: Wipe the spill area with a damp cloth, followed by a dry one. Place all
cleaning materials into the hazardous waste container.

» Dispose: Dispose of the sealed waste container according to your institution's hazardous
waste procedures.

For larger spills or spills outside of a fume hood, evacuate the area and contact your
institution's environmental health and safety (EHS) department immediately.

Waste Disposal

All materials contaminated with 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde must be treated
as hazardous chemical waste.

e Solid Waste: Unused compound, contaminated gloves, weigh boats, and cleaning materials
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
[11][14]

» Liquid Waste: Solutions containing the compound should be collected in a separate, sealed,
and labeled hazardous liquid waste container.

o Regulatory Compliance: Never dispose of this chemical down the drain or in the regular
trash.[9] All disposal must be conducted in strict accordance with institutional, local, and
national environmental regulations.[12][13]

Chemical Reactivity and Synthetic Utility

Understanding the compound's reactivity is key to its effective use. The aldehyde group is the
primary site of reaction and serves as an electrophilic handle for building molecular complexity.
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Key Synthetic Transformations

ﬁH-Pyrazolo[3,4-b]pyridine-3-carbaldehyda

L CHO )

Reductive Amination Wittig Reaction Condensation
(e.g., + R2NH, NaBH(OAc)3) (e.g., + PhsP=CHR) (e.g., Knoevenagel)

Secondary/Tertiary Amine Derivative Alkene Derivative a,B-Unsaturated Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH61710MD&productDescription=1H-PYRAZOLO+34-B+PYRIDN+250MG&vendorId=VN00024248&countryCode=US&language=en
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.capotchem.com/doc/viewmsds_49834-67-5.html
https://www.chemicalbook.com/msds/1h-pyrazolo-3-4-c-pyridine-3-carbaldehyde.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyridine_1365_4.0.pdf
https://sds.laboratoriumdiscounter.nl/MSDS_Pyridine_GB.pdf
https://pdf.benchchem.com/85/Essential_Guide_to_the_Safe_Disposal_of_Pyridine_2_6_diethanol.pdf
https://www.benchchem.com/product/b1532341#safety-and-handling-of-1h-pyrazolo-3-4-b-pyridine-3-carbaldehyde
https://www.benchchem.com/product/b1532341#safety-and-handling-of-1h-pyrazolo-3-4-b-pyridine-3-carbaldehyde
https://www.benchchem.com/product/b1532341#safety-and-handling-of-1h-pyrazolo-3-4-b-pyridine-3-carbaldehyde
https://www.benchchem.com/product/b1532341#safety-and-handling-of-1h-pyrazolo-3-4-b-pyridine-3-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1532341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

